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Pharmacokinetic Properties at a Glance

The table below summarizes the key pharmacokinetic parameters of sparfloxacin:

Parameter Typical Value Conditions / Notes

Oral Bioavailability 92% [1] Not significantly affected by food [2].

Protein Binding 37% - 45% [2] [1] Considered weak plasma protein binding.

Peak Plasma
Concentration (Cmax)

~1.6 µg/mL [3] Achieved 2.7 to 6 hours after a single 400

mg oral dose [2] [4] [3].

Elimination Half-Life (t₁/₂) 15 - 20 hours [2] Can range from 16 to 30 hours, supporting

once-daily dosing [1].

Area Under the Curve
(AUC)

Dose-dependent [2] [4] Increases proportionally with the

administered dose.

Primary Metabolism Hepatic glucuronidation [1] Not mediated by the Cytochrome P450

system [1].

Route of Excretion Feces (~50%) and Renal

(~50%) [1]

Urinary excretion of unchanged drug is

only 8.8% - 14% [2] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s543639?utm_src=pdf-body
https://www.smolecule.com/products/s543639?utm_src=pdf-interest
https://www.smolecule.com/products/s543639?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sparfloxacin
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://en.wikipedia.org/wiki/Sparfloxacin
https://pubmed.ncbi.nlm.nih.gov/1336947/
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://pubmed.ncbi.nlm.nih.gov/8737123/
https://pubmed.ncbi.nlm.nih.gov/1336947/
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://en.wikipedia.org/wiki/Sparfloxacin
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://pubmed.ncbi.nlm.nih.gov/8737123/
https://en.wikipedia.org/wiki/Sparfloxacin
https://en.wikipedia.org/wiki/Sparfloxacin
https://en.wikipedia.org/wiki/Sparfloxacin
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://pubmed.ncbi.nlm.nih.gov/1336947/
https://www.smolecule.com/products/s543639?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Metabolic and Elimination Pathways

The following diagram illustrates the journey of sparfloxacin in the human body, from absorption to

elimination:

Oral Administration High Absorption
(92% Bioavailability)

Systemic Circulation
(Peak plasma conc. in 3-6h)

Extensive Tissue Distribution
(Lungs, Skin, Inflammatory fluid)

EliminationMinor direct elimination

Hepatic Metabolism
(Primarily Glucuronidation)

Feces
(~50% of dose)

Urine
(~50% of dose)

(Only ~10% as unchanged drug)

Click to download full resolution via product page

Sparfloxacin is rapidly absorbed after oral administration. It distributes widely into bodily tissues and fluids,

achieving concentrations that meet or exceed plasma levels in areas like the lungs, skin, and inflammatory

fluid [2] [1] [3]. The drug is metabolized in the liver to a sparfloxacin glucuronide conjugate [2] [1].

Elimination occurs equally via fecal and renal routes, though only a small fraction of the administered dose

is excreted unchanged in the urine [1] [3].

Impact of Organ Impairment and Drug Interactions

The table below outlines considerations for specific patient populations and critical drug interactions:

Factor Impact on Sparfloxacin Pharmacokinetics

Renal
Impairment

Severe renal failure can double the elimination half-life of the parent drug [4] [5].

Dosage adjustment is required [4].

Hepatic
Impairment

In patients with liver cirrhosis (without cholestasis), pharmacokinetics are not markedly

altered. No dosage modification is recommended [4].

Drug
Interactions

Antacids containing aluminum, calcium, or magnesium can reduce oral bioavailability

by 25-35% and should be taken at least 4 hours apart [2] [6]. Probenecid does not
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Factor Impact on Sparfloxacin Pharmacokinetics

affect its pharmacokinetics, and it does not interact with theophylline, which is an

advantage in treating respiratory infections [2] [7].

Critical Safety Profile for Researchers

A defining characteristic of sparfloxacin is its potent inhibition of the human ether-à-go-go-related gene

(HERG) potassium channel, with an IC₅₀ of 18 µM [8]. This mechanism is associated with a dose-

dependent prolongation of the QT interval on the electrocardiogram and an increased risk of a rare but

serious ventricular arrhythmia known as torsades de pointes (TdP) [8]. This cardiotoxic potential is the

most significant safety concern and has greatly limited its clinical use.

Protocol for Quantifying Sparfloxacin in Plasma

For researchers conducting pharmacokinetic studies, here is a simplified high-performance liquid

chromatography (HPLC) method for estimating sparfloxacin in human plasma [9].

Sample Preparation: Use a simple protein precipitation technique. Mix the plasma sample with a

precipitating solution of acetonitrile and perchloric acid (1:1, v/v). After vortex mixing and
centrifugation, the supernatant can be directly injected into the HPLC system [9].

Apparatus and Conditions:
Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of 0.1 M sodium citrate buffer (pH ~4.0, adjusted with O-phosphoric
acid) and acetonitrile in a ratio of 78:22 (v/v).

Flow Rate: 1.0 mL/min.
Detection: Spectrophotometric detection at a wavelength of 365 nm.

Internal Standard: Lomefloxacin can be used [9].
Method Performance: This method is reported to be linear, precise, and accurate, avoiding more

tedious solid-phase or liquid-liquid extraction procedures [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8287631/
https://www.mayoclinic.org/drugs-supplements/sparfloxacin-oral-route/description/drg-20066071
https://pubmed.ncbi.nlm.nih.gov/8287631/
https://pubmed.ncbi.nlm.nih.gov/9098667/
https://www.smolecule.com/products/s543639?utm_src=pdf-body
https://www.sciencedirect.com/topics/neuroscience/sparfloxacin
https://www.sciencedirect.com/topics/neuroscience/sparfloxacin
https://www.smolecule.com/products/s543639?utm_src=pdf-body
https://www.smolecule.com/products/s543639?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0731708599001387
https://www.sciencedirect.com/science/article/abs/pii/S0731708599001387
https://www.sciencedirect.com/science/article/abs/pii/S0731708599001387
https://www.sciencedirect.com/science/article/abs/pii/S0731708599001387
https://www.smolecule.com/products/s543639?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s543639?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Sparfloxacin [en.wikipedia.org]

2. Clinical pharmacokinetics of sparfloxacin [pubmed.ncbi.nlm.nih.gov]

3. Pharmacokinetics and inflammatory fluid penetration of ... [pubmed.ncbi.nlm.nih.gov]

4. Pharmacokinetics of sparfloxacin in healthy volunteers and ... [pubmed.ncbi.nlm.nih.gov]

5. Pharmacokinetics of sparfloxacin in patients with renal ... [sciencedirect.com]

6. Sparfloxacin (oral route) - Side effects & dosage [mayoclinic.org]

7. Sparfloxacin. A review of its antibacterial activity ... [pubmed.ncbi.nlm.nih.gov]

8. Sparfloxacin - an overview | ScienceDirect Topics [sciencedirect.com]

9. Simplified reversed-phase LC method with ... [sciencedirect.com]

To cite this document: Smolecule. [Sparfloxacin metabolism elimination half-life]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b543639#sparfloxacin-metabolism-

elimination-half-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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